![molecular formula C10H10N2O2 B1425261 ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate CAS No. 1167056-36-1](/img/structure/B1425261.png)
ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate
Overview
Description
Ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate (EPPC) is a heterocyclic compound belonging to the pyrrolo[3,2-c]pyridine family of compounds. It is a highly versatile compound with a wide range of applications in both organic and medicinal chemistry. EPPC has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, EPPC has been used in the development of new materials and in the study of biochemical and physiological processes.
Scientific Research Applications
Analgesic and Sedative Activity
Compounds derived from 1H-pyrrolo[3,4-c]pyridine have been researched for their potential analgesic and sedative properties. In particular, derivatives have been synthesized with the aim of exploring their effectiveness in pain management. These compounds have shown promising results in tests such as the “hot plate” test and the “writhing” test, outperforming traditional pain medications like aspirin and, in some cases, showing similarities to morphine in their efficacy .
Antidiabetic Potential
Research has indicated that certain ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate derivatives may play a role in the prevention and treatment of conditions associated with elevated blood glucose levels. This includes disorders like hyperglycemia, type 1 diabetes, and other related metabolic syndromes. The reduction of blood glucose by these compounds could be beneficial for managing cardiovascular diseases and hypertension .
Antiviral Activity
Derivatives of ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate have shown significant anti-HIV-1 activity. One of the most active compounds demonstrated an in vitro therapeutic index, indicating its potential as a treatment option for HIV-1 infections .
Anticancer Applications
The pyrrolopyridine scaffold is present in various natural compounds with known anticancer activities. Ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate derivatives could be investigated for their potential use in cancer treatment, leveraging their ability to inhibit topoisomerase I, a key enzyme involved in DNA replication .
Neurological and Immune System Diseases
Pyrrolopyridine derivatives, including those related to ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate, have been studied for their effects on the nervous and immune systems. These compounds may offer new avenues for treating diseases affecting these systems, although specific applications for the compound would require further investigation .
Mechanism of Action
Target of Action
Pyrrolopyridine derivatives have been studied for their broad spectrum of pharmacological properties .
Mode of Action
It’s known that the compound interacts with its targets, leading to changes at the molecular level .
Biochemical Pathways
It’s known that pyrrolopyridine derivatives can influence various biological processes .
Result of Action
It’s known that pyrrolopyridine derivatives can have antidiabetic, antimycobacterial, antiviral, and antitumor activities .
properties
IUPAC Name |
ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-2-14-10(13)9-7-3-5-11-8(7)4-6-12-9/h3-6,11H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWRBCFHIOKZTJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CC2=C1C=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676827 | |
Record name | Ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate | |
CAS RN |
1167056-36-1 | |
Record name | Ethyl 1H-pyrrolo[3,2-c]pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.